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Stigmasta-3,5-diene Stigmasta-3,5-diene
Brand Name: Vulcanchem
CAS No.: 4970-37-0
VCID: VC0145604
InChI: InChI=1S/C29H48/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h8,10,13,20-22,24-27H,7,9,11-12,14-19H2,1-6H3/t21-,22-,24+,25-,26+,27+,28+,29-/m1/s1
SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC=C4)C)C)C(C)C
Molecular Formula: C29H48
Molecular Weight: 396.7 g/mol

Stigmasta-3,5-diene

CAS No.: 4970-37-0

Reference Standards

VCID: VC0145604

Molecular Formula: C29H48

Molecular Weight: 396.7 g/mol

Stigmasta-3,5-diene - 4970-37-0

CAS No. 4970-37-0
Product Name Stigmasta-3,5-diene
Molecular Formula C29H48
Molecular Weight 396.7 g/mol
IUPAC Name (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene
Standard InChI InChI=1S/C29H48/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h8,10,13,20-22,24-27H,7,9,11-12,14-19H2,1-6H3/t21-,22-,24+,25-,26+,27+,28+,29-/m1/s1
Standard InChIKey ICCTZARHLGPHMT-BPIBQTEVSA-N
Isomeric SMILES CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC=C4)C)C)C(C)C
SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC=C4)C)C)C(C)C
Canonical SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC=C4)C)C)C(C)C
Synonyms 24-Ethylcholesta-3,5-diene
PubChem Compound 13783149
Last Modified Nov 11 2021
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